3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one

• IUPAC Name: 3-(4-fluorophenyl)-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one
• InChI: InChI=1S/C16H11FN2OS/c17-11-7-5-10(6-8-11)12-9-21-16-18-13-3-1-2-4-14(13)19(16)15(12)20/h1-8,12H,9H2
• InChI Key: PUFZYEVDZXDVFJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N2C3=CC=CC=C3N=C2S1)C4=CC=C(C=C4)F
• Molecular Formula: C16H11FN2OS
• Molecular Weight: 298.3 g/mol

Description

3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one is a chemical compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that contains both thiazine and benzimidazole rings, and it is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects
In addition to its anti-cancer activity, this compound has been shown to have a variety of other biochemical and physiological effects. It has been shown to have anti-inflammatory activity, and it is being studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. It has also been shown to have antimicrobial activity, and it is being studied as a potential treatment for bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one in lab experiments is its potent and selective activity against cancer cells. However, one limitation is that the compound is relatively unstable and can degrade over time, making it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research on 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one. One area of research is in the development of new cancer therapeutics based on the structure of the compound. Another area of research is in the development of new methods for synthesizing and stabilizing the compound for use in lab experiments. Additionally, the compound is being studied for its potential use in the treatment of other diseases such as inflammatory and infectious diseases.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one is a complex process that involves several steps. One common method for synthesizing this compound is through the reaction of 4-fluoroaniline, thioacetamide, and 2-nitrobenzaldehyde in the presence of a catalyst such as zinc chloride.

Scientific Research Applications

3-(4-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one has been used in a variety of scientific research applications. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. The compound has been shown to have potent anti-cancer activity, and it is being studied as a potential lead compound for the development of new cancer therapeutics.